molecular formula C26H28ClNO2 B588135 4'-Hydroxy Toremifene-d6 CAS No. 1795138-08-7

4'-Hydroxy Toremifene-d6

Cat. No. B588135
CAS RN: 1795138-08-7
M. Wt: 428.002
InChI Key: OOHZFZLDKFJSRJ-DSQQFTIESA-N
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Description

4'-Hydroxy Toremifene-d6, also known as 4'-Hydroxy Toremifene-d6, is a useful research compound. Its molecular formula is C26H28ClNO2 and its molecular weight is 428.002. The purity is usually 95%.
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properties

CAS RN

1795138-08-7

Product Name

4'-Hydroxy Toremifene-d6

Molecular Formula

C26H28ClNO2

Molecular Weight

428.002

IUPAC Name

4-[(Z)-1-[4-[2-[bis(trideuteriomethyl)amino]ethoxy]phenyl]-4-chloro-1-phenylbut-1-en-2-yl]phenol

InChI

InChI=1S/C26H28ClNO2/c1-28(2)18-19-30-24-14-10-22(11-15-24)26(21-6-4-3-5-7-21)25(16-17-27)20-8-12-23(29)13-9-20/h3-15,29H,16-19H2,1-2H3/b26-25-/i1D3,2D3

InChI Key

OOHZFZLDKFJSRJ-DSQQFTIESA-N

SMILES

CN(C)CCOC1=CC=C(C=C1)C(=C(CCCl)C2=CC=C(C=C2)O)C3=CC=CC=C3

synonyms

4-[(4Z)-3-Chloro-1-[[4-[2-[(dimethyl-d6)amino]ethoxy]phenyl]phenylmethylene]propyl]phenol;  4-[(1Z)-3-chloro-1-[[4-[2-[(dimethyl-d6)amino]ethoxy]phenyl]phenylmethylene]propyl]phenol;  EM 880; 

Origin of Product

United States

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